Cas no 78751-40-3 (1-Pyrenol Acetate)

1-Pyrenol Acetate structure

Product Name:1-Pyrenol Acetate

CAS No:78751-40-3

MF:C₁₈H₁₂O₂

MW:260.286684989929

CID:581251

PubChem ID:187146

Update Time:2025-04-19

1-Pyrenol Acetate Chemical and Physical Properties

Names and Identifiers

- 1-Pyrenol,1-acetate
- 1-Acetoxypyrene
- 1-Pyrenol Acetate
- pyren-1-yl acetate
- 78751-40-3
- Pyren-1-ylAcetate
- SCHEMBL3795231
- DTXSID40999989
- AKOS030240879
- FT-0724379
- 1-Pyrenol, 1-acetate
- DB-075510
- Inchi： 1S/C18H12O2/c1-11(19)20-16-10-8-14-6-5-12-3-2-4-13-7-9-15(16)18(14)17(12)13/h2-10H,1H3
- InChI Key： XMAPHCGFUPXIEN-UHFFFAOYSA-N
- SMILES： O(C(C)=O)C1=CC=C2C=CC3=CC=CC4=CC=C1C2=C43

Computed Properties

Exact Mass: 260.084
Monoisotopic Mass: 260.084
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 20
Rotatable Bond Count: 2
Complexity: 391
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.6
Topological Polar Surface Area: 26.3A^2

Experimental Properties

Density: 1.304
Melting Point: 246-247 ºC
Boiling Point: 442 ºC
Flash Point: 141 ºC
Refractive Index: 1.78
Solubility: DMSO (Slightly), Methanol (Slightly)
Vapor Pressure: 0.0±1.1 mmHg at 25°C

1-Pyrenol Acetate Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Refrigerator

1-Pyrenol Acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	P989580-10mg	1-Pyrenol Acetate	78751-40-3		10mg	$ 98.00	2023-09-06
TRC	P989580-25mg	1-Pyrenol Acetate	78751-40-3		25mg	$ 184.00	2023-09-06
TRC	P989580-100mg	1-Pyrenol Acetate	78751-40-3		100mg	$ 552.00	2023-09-06
TRC	P989580-250mg	1-Pyrenol Acetate	78751-40-3		250mg	$1062.00	2023-05-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	2041209-1g	Pyren-1-yl acetate	78751-40-3	97%	1g	￥5283.00	2024-07-28

1-Pyrenol Acetate Related Literature

1. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
2. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
3. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
4. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
5. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156

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